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Compound of Interest

Compound Name: Aminopentamide

Cat. No.: B10784373

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identity of
aminopentamide, including its IUPAC name and known synonyms. It also presents its key
chemical and physical properties, mechanism of action, and clinical applications.

Chemical Identity

The systematic name for aminopentamide, established by the International Union of Pure and
Applied Chemistry (IUPAC), is 4-(dimethylamino)-2,2-diphenylpentanamide.[1][2]

Aminopentamide is also known by a variety of other names, including:

Dimevamide[1][2]

Centrine[2][3]

Valeramide-OM[1]

Aminopentamide Sulfate (active moiety of)[1]

Aminopentamide Hydrochloride (has salt form)[1]

Chemical and Physical Properties
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The following table summarizes the key computed and experimental properties of
aminopentamide.

Property Value Source
Molecular Formula C19H24N20 PubChem[1][4]
Molecular Weight 296.4 g/mol PubChem[1]

4-(dimethylamino)-2,2-
IUPAC Name ] ] PubChem[1]
diphenylpentanamide

CAS Number 60-46-8 PubChem[1]

Collision Cross Section 168.16 A2 ((M+H]*) PubChem[1]

Mechanism of Action

Aminopentamide is a synthetic anticholinergic agent.[2] It functions as a nonselective
muscarinic receptor antagonist, primarily targeting the smooth muscle of the gastrointestinal
tract.[2] By blocking cholinergic transmission at parasympathetic nerve endings,
aminopentamide leads to a reduction in gastric motility and a decrease in gastric acid
secretion.[2] While its effects are similar to atropine, aminopentamide exhibits a stronger and
more prolonged suppression of colonic contraction.[2]
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Mechanism of action of Aminopentamide.
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Therapeutic Applications

Aminopentamide is primarily used in veterinary medicine to treat vomiting, diarrhea, and
gastrointestinal spasms in cats and dogs.[2][3] The commercially available drug, Centrine,
contains aminopentamide bisulfate.[2] It is also noted to have applications as a bird and

rodent repellent.[2]

Synthesis

The synthesis of aminopentamide is similar to that of methadone. The key difference lies in
the final step, where 2,2-diphenyl-4-dimethylaminovaleronitrile is partially hydrolyzed to form an
amide rather than being converted into a ketone.[2]

Disclaimer: This document is intended for informational purposes for a scientific audience and
IS not a substitute for professional medical or veterinary advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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